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Introduction
Sodium rhodizonate is a versatile chemical reagent widely used for the qualitative and

quantitative analysis of various heavy metals. Its ability to form distinctly colored complexes

with metal ions provides a rapid and sensitive method for their detection. This document

provides detailed application notes and protocols for the use of sodium rhodizonate in heavy

metal analysis, with a particular focus on lead (Pb), barium (Ba), and strontium (Sr). The

methodologies described are applicable to various sample matrices relevant to research and

drug development, such as raw materials, environmental samples, and process intermediates.

Principle of Detection
Sodium rhodizonate (Na₂C₆O₆) reacts with divalent metal ions to form colored precipitates.

The specificity of the reaction can be controlled by adjusting the pH of the medium. At a neutral

pH, sodium rhodizonate forms colored complexes with a range of divalent metals. However,

by adjusting the pH to acidic conditions (around pH 2.8), the test becomes highly specific for

lead.[1] This is because most other metal rhodizonate complexes are unstable in acidic

environments, while the lead rhodizonate complex remains stable and visible.[1]

The reaction with lead at pH 2.8 typically yields a scarlet to blue-violet complex, providing a

clear visual indication of its presence.[1][2][3][4] Barium and strontium form reddish-brown

precipitates with sodium rhodizonate, and this reaction is independent of pH.[1]
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Quantitative Data Summary
The following tables summarize the quantitative data for the analysis of heavy metals using

sodium rhodizonate-based methods.

Table 1: Quantitative Analysis of Lead (Pb) using Sodium Rhodizonate

Parameter Value Method Reference

Linear Range 1 - 100 µg/L

Adsorptive

preconcentration

followed by

colorimetry

[1]

Limit of Detection

(LOD)
0.6 µg/L

Adsorptive

preconcentration

followed by

colorimetry

[1]

Identification Limit

(Spot Test)
0.1 µg

Spot test on filter

paper
[4]

Concentration Limit

(Spot Test)
1:500,000

Spot test on filter

paper
[4]

Table 2: Quantitative Analysis of Barium (Ba²⁺) and Strontium (Sr²⁺) using Sodium
Rhodizonate
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Parameter Barium (Ba²⁺)
Strontium
(Sr²⁺)

Method Reference

Linear Range 5 - 300 ppm 5 - 350 ppm

Smartphone-

assisted paper-

based

colorimetry

[1]

Limit of Detection

(LOD)
3.64 ppm 4.75 ppm

Smartphone-

assisted paper-

based

colorimetry

[1]

Table 3: Performance of a Commercial Sodium Rhodizonate-Based Lead Test Kit

Sample Type Parameter Value Reference

Paint Sensitivity 91.7% [5]

Specificity 77.8% - 88.9% [5]

Soil Sensitivity 28.6% - 85.7% [5]

Specificity 100% [5]

Experimental Protocols
Protocol 1: Qualitative Spot Test for Lead (Pb)
This protocol describes a rapid and sensitive qualitative test for the presence of lead in a

sample.

Materials:

Sodium rhodizonate solution (freshly prepared, saturated solution in distilled water)

Buffer solution (pH 2.8), prepared by dissolving 1.9 g of sodium bitartrate and 1.5 g of tartaric

acid in 100 mL of distilled water.[3][4]
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Hydrochloric acid (HCl), 5% (v/v) solution

Filter paper

Droppers or micropipettes

Sample solution (acidified with nitric acid if necessary and neutralized before testing)

Positive control (e.g., a dilute solution of lead nitrate)

Negative control (e.g., distilled water)

Procedure:

Place one drop of the sample solution onto a piece of filter paper.

Add one drop of the freshly prepared sodium rhodizonate solution to the spot. A yellow-

orange color will appear.[2]

Add one drop of the pH 2.8 buffer solution. The yellow background color will disappear. The

appearance of a pink or red color indicates the possible presence of lead or other heavy

metals.[2][3]

To confirm the presence of lead, add one drop of 5% HCl solution to the colored spot.

Observation: The pink color will fade, and the formation of a stable blue-violet color confirms

the presence of lead.[2][3] This final color may fade over time, so results should be

documented promptly.[2]

Interferences: At a neutral pH, other divalent metals such as barium, strontium, and copper can

form colored complexes.[1] At pH 2.8, the test is more specific for lead; however, high

concentrations of other ions may still interfere. Thallium, silver, cadmium, and stannous tin can

also react at this pH.[4]

Protocol 2: Quantitative Spectrophotometric
Determination of Lead (Pb)
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This protocol outlines a method for the quantitative analysis of lead using UV-Vis

spectrophotometry.

Materials:

Sodium rhodizonate solution (0.2% w/v in distilled water, freshly prepared)

Buffer solution (pH 2.8)

Lead stock solution (1000 ppm)

Working standard solutions of lead (prepared by diluting the stock solution to concentrations

within the expected linear range, e.g., 0.1, 0.5, 1, 5, 10 ppm)

Sample solutions

UV-Vis Spectrophotometer

Cuvettes

Procedure:

Preparation of Calibration Curve:

To a series of volumetric flasks, add a known volume of each working standard solution.

Add a specific volume of the pH 2.8 buffer solution to each flask.

Add a specific volume of the sodium rhodizonate solution to each flask and dilute to the

mark with distilled water.

Allow the color to develop for a consistent period.

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λmax) for the lead-rhodizonate complex. The λmax should be determined by

scanning the spectrum of a standard solution.

Plot a calibration curve of absorbance versus concentration.
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Sample Analysis:

Prepare the sample solution in the same manner as the standards, adding the buffer and

sodium rhodizonate solution.

Measure the absorbance of the sample solution at the same λmax.

Determine the concentration of lead in the sample by interpolating from the calibration

curve.

Method Validation: The method should be validated for linearity, accuracy, precision, limit of

detection (LOD), and limit of quantification (LOQ) according to standard analytical guidelines.

Visualizations
Experimental Workflow for Qualitative Lead (Pb) Spot
Test
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Workflow for Qualitative Lead (Pb) Spot Test

Sample Preparation

Test Procedure

Observation and Interpretation

Sample Solution

Spot sample on filter paper

Add Sodium Rhodizonate Solution Yellow-orange color

Add pH 2.8 Buffer Solution

Pink/Red color

Positive Indication

No color change

Negative

Add 5% HCl Solution

Blue-violet color

Lead ConfirmedLead Absent

Click to download full resolution via product page

Caption: Workflow for the qualitative detection of lead using the sodium rhodizonate spot test.

Logical Relationship of pH and Selectivity for Lead (Pb)
Detection
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Influence of pH on Selectivity for Lead (Pb)

pH Conditions

Reactivity with Metal Ions

Test Outcome

Neutral pH

Reacts with Pb, Ba, Sr, Cu, etc.

Acidic pH (2.8)

Primarily reacts with Pb

Non-selective for Lead Selective for Lead

Click to download full resolution via product page

Caption: Logical diagram illustrating the effect of pH on the selectivity of the sodium
rhodizonate test for lead.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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